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Compound of Interest

Compound Name: 5-Tetradecene, (Z)-

Cat. No.: B15182678 Get Quote

In-Depth Technical Guide: cis-5-Tetradecene
For Researchers, Scientists, and Drug Development Professionals

Introduction
cis-5-Tetradecene is an unsaturated hydrocarbon with the molecular formula C₁₄H₂₈. As a

member of the alkene family, its chemical properties are dictated by the presence of a carbon-

carbon double bond. This technical guide provides a comprehensive overview of the chemical

and physical properties of cis-5-Tetradecene, along with available information on its biological

activities and relevant experimental protocols. This document is intended to serve as a

foundational resource for researchers and professionals in the fields of chemistry,

pharmacology, and drug development who are interested in the potential applications of this

compound.

Chemical and Physical Properties
cis-5-Tetradecene is a long-chain alkene with a cis configuration at the double bond located at

the fifth carbon position. This specific stereochemistry influences its physical properties and

reactivity.
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Property Value Source

CAS Number 41446-62-2 --INVALID-LINK--

Molecular Formula C₁₄H₂₈ --INVALID-LINK--

Molecular Weight 196.37 g/mol --INVALID-LINK--

IUPAC Name (Z)-tetradec-5-ene --INVALID-LINK--

Synthesis and Characterization
The synthesis of cis-5-Tetradecene can be achieved through various established methods for

creating cis-alkenes. A common and effective method is the Wittig reaction, which involves the

reaction of an aldehyde with a phosphorus ylide.

Experimental Protocol: Synthesis via Wittig Reaction
Preparation of the Ylide: A phosphonium salt, such as butyltriphenylphosphonium bromide, is

treated with a strong base (e.g., n-butyllithium) in an aprotic solvent like tetrahydrofuran

(THF) to generate the corresponding ylide.

Wittig Reaction: The ylide is then reacted with a suitable aldehyde, in this case, nonanal

(C₉H₁₈O). The reaction is typically carried out at low temperatures to favor the formation of

the cis-alkene.

Work-up and Purification: The reaction mixture is quenched with water, and the product is

extracted with an organic solvent. The crude product is then purified using column

chromatography on silica gel to isolate the pure cis-5-Tetradecene.

Characterization
The identity and purity of the synthesized cis-5-Tetradecene can be confirmed using various

spectroscopic techniques.

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS analysis will show a distinct

peak corresponding to the retention time of cis-5-Tetradecene, and the mass spectrum will

exhibit a molecular ion peak (M⁺) at m/z 196, confirming its molecular weight.[1]
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Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR spectroscopy will show characteristic signals for the vinylic protons (at the double

bond) in the range of δ 5.3-5.5 ppm. The coupling constant between these protons will be

in the range of 4-10 Hz, which is characteristic of a cis-alkene.

¹³C NMR spectroscopy will show signals for the sp² hybridized carbons of the double bond

in the downfield region of the spectrum.

Biological Activity
While specific studies on the biological activity of cis-5-Tetradecene are limited, research on

structurally related long-chain alkenes, such as 1-tetradecene, suggests potential antimicrobial

and anti-inflammatory properties.

Antimicrobial Activity
Studies on 1-tetradecene have demonstrated its ability to inhibit the growth of various

microorganisms.[2]

Microorganism Activity of 1-Tetradecene

Bacillus thuringiensis Inhibitory

Staphylococcus aureus Inhibitory

Escherichia coli No significant inhibition

Candida albicans Inhibitory

Experimental Protocol: Antimicrobial Susceptibility
Testing (Broth Microdilution Method)
This protocol is adapted from studies on 1-tetradecene and can be applied to assess the

antimicrobial activity of cis-5-Tetradecene.

Preparation of Inoculum: A standardized suspension of the test microorganism (e.g.,

Staphylococcus aureus) is prepared in a suitable broth medium to a concentration of
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approximately 5 x 10⁵ colony-forming units (CFU)/mL.

Serial Dilutions: A series of twofold dilutions of cis-5-Tetradecene are prepared in a 96-well

microtiter plate using the same broth medium.

Inoculation: Each well is inoculated with the standardized microbial suspension.

Incubation: The plate is incubated at an appropriate temperature (e.g., 37°C) for 18-24

hours.

Determination of Minimum Inhibitory Concentration (MIC): The MIC is determined as the

lowest concentration of the compound that completely inhibits the visible growth of the

microorganism.

Proposed Signaling Pathway for Antimicrobial
Action
Based on the known mechanisms of other unsaturated hydrocarbons with antimicrobial

properties, a plausible mechanism of action for cis-5-Tetradecene involves the disruption of the

microbial cell membrane.

cis-5-Tetradecene Microbial Cell MembraneIntercalation Membrane Disruption
(Increased Permeability) Cell Lysis and Death

Click to download full resolution via product page

Caption: Proposed mechanism of antimicrobial action for cis-5-Tetradecene.

Conclusion
cis-5-Tetradecene is a readily synthesizable long-chain alkene with potential for biological

activity, particularly in the antimicrobial and anti-inflammatory arenas. The experimental

protocols and data presented in this guide provide a solid foundation for further research into

the pharmacological properties and potential therapeutic applications of this compound. Future

studies should focus on confirming the biological activities of cis-5-Tetradecene and elucidating

its precise mechanisms of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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